Cas no 15780-16-2 ((3α,20S)-Dihydroxy Progesterone)

• Product Name: (3α,20S)-Dihydroxy Progesterone
• CAS No: 15780-16-2
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 152162
• Update Time: 2025-04-19

(3α,20S)-Dihydroxy Progesterone Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-diol,(3a,20S)- (9CI)
• 17-(1-hydroxyethyl)-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 4-Pregnene-3-alpha,20-alpha-diol
• (3alpha,20S)-Pregn-4-ene-3,20-diol
• 4-Pregnene-3,20-diol
• 4-Pregnene-3alpha,20alpha-diol
• (3α,20S)-Dihydroxy Progesterone

• Inchi： 1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,15-19,22-23H,4-11H2,1-3H3/t13-,15+,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： IBMZAHKIAAJREF-MZQZJKNOSA-N
• SMILES： O[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CCC4=C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 318.256
• Monoisotopic Mass: 318.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.09
• Boiling Point: 449.5°C at 760 mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.557

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives